3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide

• IUPAC Name: 3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H16N2O2S/c1-10-11-6-2-4-8-13(11)21-15(10)16(20)19-17-18-12-7-3-5-9-14(12)22-17/h2,4,6,8H,3,5,7,9H2,1H3,(H,18,19,20)
• InChI Key: DJYWZQSUYFNGIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NC3=NC4=C(S3)CCCC4
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

3-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzofuran-2-carboxamide is a compound that has gained a significant amount of attention in scientific research due to its potential applications in various fields. This compound is a benzofuran derivative that has been synthesized using a specific method. The purpose of

Scientific Research Applications

Spectrophotometric Assay Applications

• Carbonyl Compounds Identification : N-Methyl benzothiazolone hydrazone, a related compound, has been used for identifying and measuring microgram amounts of carbonyl compounds through spectrophotometric and colorimetric methods. This technique allows for the rapid and accurate detection of saturated and unsaturated aldehydes, ketones, and keto acids without interference from carbohydrates (Paz et al., 1965).

Synthesis and Activity of Derivatives

• Biphenyl Benzothiazole-2-Carboxamide Derivatives : A series of N-{(substituted)1,3-benzothiazol-2-yl}-1,1'-biphenyl-4-carboxamides were synthesized and screened for their diuretic activity, showcasing the potential for creating biologically active compounds (Yar et al., 2009).

Discovery of Inhibitors for Cancer Treatment

• PARP Inhibitor for Cancer : The discovery of a series of cyclic amine-containing benzimidazole carboxamide PARP inhibitors, which exhibit potent enzyme and cellular potency, highlights the role of similar compounds in developing cancer therapies (Penning et al., 2009).

Antimicrobial Screening

• Novel Pyrazole-3-Carboxamide Derivatives : Innovative derivatives synthesized through cyclocondensation reactions have been screened for antibacterial activity, indicating their potential in combating pathogenic microorganisms (Idrees et al., 2019).

Supramolecular Gelators

• Gelation Behavior and Non-Covalent Interactions : The study of N-(thiazol-2-yl) benzamide derivatives, including a similar methyl functionality, has revealed insights into their gelation behavior, emphasizing the significance of multiple non-covalent interactions in material science (Yadav & Ballabh, 2020).